Cas no 33214-72-1 (3-(4-acetamidophenyl)-3-methylbutanoic acid)

• Product Name: 3-(4-acetamidophenyl)-3-methylbutanoic acid
• CAS No: 33214-72-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 2946299
• PubChem ID: 71620535
• Update Time: 2025-05-19

3-(4-acetamidophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(acetylamino)phenyl]-3-methylbutanoic acid
• 3-(4-acetamidophenyl)-3-methylbutanoic acid

• Inchi： 1S/C13H17NO3/c1-9(15)14-11-6-4-10(5-7-11)13(2,3)8-12(16)17/h4-7H,8H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key： GYPFTMSMFHHGSY-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• XLogP3: 2
• Topological Polar Surface Area: 66.4

Additional information on 3-(4-acetamidophenyl)-3-methylbutanoic acid

Comprehensive Overview of 3-(4-acetamidophenyl)-3-methylbutanoic acid (CAS No. 33214-72-1): Properties, Applications, and Research Insights

3-(4-acetamidophenyl)-3-methylbutanoic acid (CAS No. 33214-72-1) is a specialized organic compound with a unique molecular structure, combining an acetamido group and a methylbutanoic acid moiety. This compound has garnered attention in pharmaceutical and biochemical research due to its potential as an intermediate in drug synthesis. Its systematic name reflects its structural complexity, featuring a phenyl ring substituted with an acetamide group at the para position, linked to a branched carboxylic acid chain. Researchers often refer to it by abbreviations like 4-APMBA or AMBA in literature, highlighting its relevance in synthetic chemistry.

The growing interest in 3-(4-acetamidophenyl)-3-methylbutanoic acid aligns with current trends in small-molecule drug discovery and metabolite analysis. Online searches frequently include queries such as "synthesis of 4-acetamidophenyl derivatives" or "applications of methylbutanoic acid compounds," indicating its niche yet significant role. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring purity for research purposes. Its stability under controlled conditions makes it suitable for in vitro studies, particularly in exploring enzyme inhibition or metabolic pathways.

From an industrial perspective, CAS No. 33214-72-1 is often discussed in contexts like green chemistry and sustainable synthesis. Recent publications emphasize optimizing its production using catalytic methods to reduce waste, addressing environmental concerns. The compound’s logP value and solubility profile are critical parameters for formulators, as they influence bioavailability in potential therapeutic applications. Notably, derivatives of this compound have been investigated for their anti-inflammatory properties, though clinical data remain preliminary.

Emerging discussions in AI-driven drug design platforms frequently reference structural analogs of 3-(4-acetamidophenyl)-3-methylbutanoic acid. Computational models predict its interactions with targets like COX enzymes or G-protein-coupled receptors, sparking hypotheses for further experimental validation. This intersection of cheminformatics and traditional lab research underscores the compound’s versatility. Additionally, patent databases reveal its inclusion in proprietary formulations, often masked under broader claims about heterocyclic modifiers or carboxylic acid adjuvants.

Quality control protocols for 33214-72-1 emphasize chromatographic purity (>98%) and strict residual solvent limits, reflecting its use in high-value research. Storage recommendations typically advise protection from UV light and moisture, with stability studies confirming degradation thresholds. As regulatory frameworks evolve, documentation of impurity profiles and genotoxic risk assessments has become standard for such intermediates, ensuring compliance with ICH guidelines.

In summary, 3-(4-acetamidophenyl)-3-methylbutanoic acid represents a compelling case study in modern medicinal chemistry. Its dual functionality—combining aromatic and aliphatic features—enables diverse derivatization strategies. While not yet a household name, its presence in cutting-edge research and alignment with precision medicine trends position it as a compound to watch. Future directions may explore its role in prodrug development or as a scaffold for targeted delivery systems, further expanding its scientific footprint.